Cas no 5706-08-1 (4H-Indeno1,2-bthiophen-4-one)

• Product Name: 4H-Indeno1,2-bthiophen-4-one
• CAS No: 5706-08-1
• MF: C₁₁H₆OS
• MW: 186.229741573334
• MDL: MFCD26668038
• CID: 346695
• PubChem ID: 354333756
• Update Time: 2025-05-22

4H-Indeno1,2-bthiophen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Indeno[1,2-b]thiophen-4-one
• 4<i>H<
• 4H-Indeno(1,2-b)thiophen-4-one
• indeno[3,2-b]thiophen-4-one
• I1003
• T72639
• MFCD26668038
• AKOS022887811
• SCHEMBL9673985
• DTXSID40512071
• indeno[1,2-b]thiophen-4-one
• 5706-08-1
• 4H-Indeno1,2-bthiophen-4-one

• MDL： MFCD26668038
• Inchi： 1S/C11H6OS/c12-10-7-3-1-2-4-8(7)11-9(10)5-6-13-11/h1-6H
• InChI Key： WSOJIQBCVMSHLB-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C3C=CC=CC=3C1=2)=O

Computed Properties

• Exact Mass: 186.01398
• Monoisotopic Mass: 186.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 2.8

Experimental Properties

• Melting Point: 99.0 to 103.0 deg-C
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4H-Indeno1,2-bthiophen-4-one

4H-Indeno[1,2-b]thiophen-4-one: A Comprehensive Overview

4H-Indeno[1,2-b]thiophen-4-one (CAS No: 5706-08-1) is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its indeno-thiophene skeleton, exhibits fascinating electronic properties and structural features that make it a valuable subject for both fundamental research and practical applications.

The indeno-thiophene framework of 4H-Indeno[1,2-b]thiophen-4-one is a fused bicyclic system comprising an indene ring and a thiophene ring. This structural arrangement imparts the compound with aromaticity and conjugation, which are critical for its electronic behavior. Recent studies have highlighted the potential of this compound in optoelectronic devices due to its ability to absorb light across a broad spectrum and efficiently transport charges.

One of the most intriguing aspects of 4H-Indeno[1,2-b]thiophen-4-one is its versatility in synthetic chemistry. Researchers have developed various methods to synthesize this compound, including oxidative coupling reactions and cyclization processes. These methods not only allow for the preparation of pure samples but also pave the way for the creation of derivatives with tailored properties. For instance, functionalizing the thiophene ring with electron-donating or withdrawing groups can significantly alter the compound's electronic characteristics, making it suitable for specific applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 4H-Indeno[1,2-b]thiophen-4-one. Density functional theory (DFT) calculations have revealed that the compound exhibits a relatively low band gap, which is advantageous for applications in organic semiconductors. Furthermore, molecular dynamics simulations have shown that the compound's stability under thermal and mechanical stress makes it a promising candidate for high-performance materials.

The application of 4H-Indeno[1,2-b]thiophen-4-one extends beyond traditional organic electronics. It has been explored as a building block in supramolecular chemistry, where its ability to form self-assembled structures has been leveraged to create novel materials with hierarchical organization. Additionally, this compound has shown potential in catalysis, where its unique electronic properties can enhance reaction rates and selectivity.

In terms of environmental impact, 4H-Indeno[1,2-b]thiophen-4-one has been studied for its biodegradability and toxicity profiles. Preliminary results suggest that the compound is relatively non-toxic to aquatic organisms under standard conditions, which is a positive indicator for its use in eco-friendly applications.

Looking ahead, the future of 4H-Indeno[1,2-b]thiophen-4-one lies in its integration into advanced materials and technologies. Researchers are actively exploring its potential in flexible electronics, photovoltaics, and sensors. The development of scalable synthesis routes and cost-effective manufacturing processes will be crucial to unlocking these applications on an industrial scale.

In conclusion, 4H-Indeno[1,2-b]thiophen-4-one (CAS No: 5706-08-1) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile properties, and wide-ranging applications make it a subject of continued interest across multiple disciplines. As research progresses, this compound is poised to play an increasingly important role in shaping the future of materials science and technology.